alpha-Angelica lactone alpha-Angelica lactone Alpha-angelica lactone is an angelica lactone and a butenolide. It derives from a but-3-en-4-olide. It is a tautomer of a beta-angelica lactone.
Brand Name: Vulcanchem
CAS No.: 591-12-8
VCID: VC0190580
InChI: InChI=1S/C5H6O2/c1-4-2-3-5(6)7-4/h2H,3H2,1H3
SMILES: CC1=CCC(=O)O1
Molecular Formula: C5H6O2
Molecular Weight: 98.1 g/mol

alpha-Angelica lactone

CAS No.: 591-12-8

Natural Products

VCID: VC0190580

Molecular Formula: C5H6O2

Molecular Weight: 98.1 g/mol

alpha-Angelica lactone - 591-12-8

CAS No. 591-12-8
Product Name alpha-Angelica lactone
Molecular Formula C5H6O2
Molecular Weight 98.1 g/mol
IUPAC Name 5-methyl-3H-furan-2-one
Standard InChI InChI=1S/C5H6O2/c1-4-2-3-5(6)7-4/h2H,3H2,1H3
Standard InChIKey QOTQFLOTGBBMEX-UHFFFAOYSA-N
SMILES CC1=CCC(=O)O1
Canonical SMILES CC1=CCC(=O)O1
Density 1.084 (20°/20°)
Melting Point 18.0 °C
Physical Description clear, light to dark yellow liquid with a sweet herbaceous odour reminiscent of tobacco
Description Alpha-angelica lactone is an angelica lactone and a butenolide. It derives from a but-3-en-4-olide. It is a tautomer of a beta-angelica lactone.
Solubility soluble in alcohol, slightly soluble in wate
Synonyms alpha-angelicalactone
angelica lactone
angelica lactone, (alpha)-isomer
angelica lactone, (beta)-isome
PubChem Compound 11559
Last Modified Nov 11 2021
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